Cas no 106852-97-5 (Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-)
106852-97-5 structure
Product Name:Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-
CAS No:106852-97-5
MF:C19H30O5S
MW:370.50350522995
CID:1181390
Update Time:2024-08-03
Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-
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- Inchi: 1S/C19H30O5S/c1-2-3-4-5-6-7-8-9-10-11-14-25(23,24)16-12-13-18(20)17(15-16)19(21)22/h12-13,15,20H,2-11,14H2,1H3,(H,21,22)
- InChI Key: OZJJTMNVMWZAIL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(CCCCCCCCCCCC)(=O)=O)=CC=C1O
Computed Properties
- Exact Mass: 370.1815
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Boiling Point: 554.6±50.0 °C(Predicted)
- PSA: 91.67
- pka: 2.31±0.10(Predicted)
Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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